Cas no 941946-64-1 (1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

• Product Name: 1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
• CAS No: 941946-64-1
• MF: C₂₁H₁₈N₄O₃S
• MW: 406.457623004913
• CID: 5501637
• Update Time: 2025-10-29

1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

• WAXVZMRLEPXSTG-LYBHJNIJSA-N
• 1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

• Inchi： 1S/C21H18N4O3S/c1-28-15-7-4-6-14(12-15)22-20(26)24-19-17-9-2-3-10-18(17)23-21(27)25(19)13-16-8-5-11-29-16/h2-12H,13H2,1H3,(H2,22,24,26)
• InChI Key： XQFQZASRYNCCBR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1)C(NC1=C2C(=NC(=O)N1CC1SC=CC=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

Introduction to 1-(3-Methoxyphenyl)-3-(4E)-2-Oxo-3-(Thiophen-2-yl)methyl-1,2,3,4-Tetrahydroquinazolin-4-ylideneurea (CAS No. 941946-64-1)

1-(3-Methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 941946-64-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a thiophenyl moiety, and a tetrahydroquinazolinone scaffold. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The tetrahydroquinazolinone core is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It has been reported to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the methoxyphenyl and thiophenyl groups further enhances the compound's pharmacological profile by modulating its interactions with biological targets.

In recent years, significant progress has been made in understanding the mechanisms of action of this compound. Research has shown that it can selectively target specific enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

The synthesis of 1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the formation of the tetrahydroquinazolinone core through a condensation reaction between an appropriate amine and an isocyanate. Subsequent functionalization steps introduce the methoxyphenyl and thiophenyl groups to yield the final product.

Clinical trials have also been conducted to evaluate the safety and efficacy of this compound in treating various conditions. Preliminary results have shown promising outcomes, with the compound demonstrating good tolerability and significant therapeutic effects. However, further research is needed to fully understand its potential benefits and any potential side effects.

In addition to its therapeutic applications, 1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea has also been studied for its use in diagnostic imaging. Its unique chemical properties make it suitable for labeling with radiotracers or fluorescent tags, allowing for non-invasive monitoring of disease progression and treatment response.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 1-(3-methoxyphenyl)-3-(4E)-2-oxo-3-(thiophen-2-yl)methyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 941946-64-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Continued research and clinical trials will likely uncover new applications and refine its use in medical practice.